Cas no 1780285-14-4 (methyl 5-3-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylate)

• Product Name: methyl 5-3-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylate
• CAS No: 1780285-14-4
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 6385355
• PubChem ID: 83842187
• Update Time: 2025-08-02

methyl 5-3-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-3-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylate
• 1780285-14-4
• EN300-14174065
• methyl 5-[3-(aminomethyl)pyrrolidin-1-yl]pyrazine-2-carboxylate

• Inchi： 1S/C11H16N4O2/c1-17-11(16)9-5-14-10(6-13-9)15-3-2-8(4-12)7-15/h5-6,8H,2-4,7,12H2,1H3
• InChI Key： KZVMBYFDPALSPJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=N1)N1CCC(CN)C1)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.3Ų

Additional information on methyl 5-3-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylate

Methyl 5-(3-(Aminomethyl)Pyrrolidin-1-Yl)Pyrazine-2-Carboxylate: A Comprehensive Overview

Methyl 5-(3-(aminomethyl)pyrrolidin-1-yl)pyrazine-2-carboxylate, also known by its CAS number 1780285-14-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazine ring substituted with a methyl ester group at position 2 and a pyrrolidine moiety at position 5, which introduces unique electronic and steric properties.

The synthesis of methyl 5-(3-(aminomethyl)pyrrolidin-1-yl)pyrazine-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining high yields. These methods not only enhance the scalability of the synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that methyl 5-(3-(aminomethyl)pyrrolidin-1-yl)pyrazine-2-carboxylate exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In a recent study published in the Journal of Medicinal Chemistry, researchers investigated its effects on inflammatory pathways in vitro. The results indicated that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases like arthritis and cardiovascular disorders.

Beyond its pharmacological applications, this compound has also garnered attention in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. For example, a research team at the University of California reported that incorporating methyl 5-(3-(aminomethyl)pyrrolidin-1-yl)pyrazine-2-carboxylate into metalloporphyrins enhances their catalytic activity in oxidation reactions. This discovery opens new avenues for its use in industrial catalysis and sustainable chemical processes.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular geometry of methyl 5-(3-(aminomethyl)pyrrolidin-1-y l)pyrazine -2 -carbox ylate. These studies reveal that the molecule adopts a rigid conformation due to the planar nature of the pyrazine ring and the steric hindrance introduced by the pyrrolidine substituent. Such structural features are critical for understanding its interactions with biological targets and its potential for further functionalization.

The development of novel analogs based on this compound has also been a focal point of recent research efforts. By modifying the substituents on the pyrazine ring or altering the structure of the pyrrolidine moiety, scientists aim to enhance specific properties such as bioavailability or selectivity for particular biological targets. For instance, researchers at Pfizer have developed a series of derivatives with improved pharmacokinetic profiles, paving the way for their evaluation in preclinical studies.

In conclusion, methyl 5 -(3 -(aminom eth yl ) py rro l idi n -1 - yl ) py razi ne -2 -carb oxy late, with its unique chemical structure and diverse functional properties, continues to be a subject of intense scientific investigation. Its potential applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile building block in modern chemistry.